Cas no 78331-73-4 (5-(methoxycarbonyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid)

• Product Name: 5-(methoxycarbonyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid
• CAS No: 78331-73-4
• CID: 4659000
• PubChem ID: 71756618
• Update Time: 2025-06-08

5-(methoxycarbonyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Methoxycarbonyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic Acid
• 5-(methoxycarbonyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids

Additional information on 5-(methoxycarbonyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid

Introduction to 5-(methoxycarbonyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid (CAS No. 78331-73-4) and Its Emerging Applications in Chemical Biology

5-(methoxycarbonyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid, identified by the CAS number 78331-73-4, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology due to its versatile functional groups and potential applications in drug discovery and material science. This compound belongs to the pyrrole family, which is well-documented for its role in biological processes and medicinal chemistry. The presence of both ester (methoxycarbonyl) and carboxylic acid functionalities makes it a valuable intermediate for synthesizing more complex molecules, including pharmacophores and chelating agents.

The 5-(methoxycarbonyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid structure offers unique chemical properties that make it suitable for various applications. The ester group at the 5-position enhances solubility in polar solvents while allowing for further derivatization through hydrolysis or transesterification reactions. Meanwhile, the carboxylic acid moiety at the 3-position provides a site for amidation or coupling with other biomolecules, such as peptides or nucleotides. These features have positioned this compound as a key building block in the synthesis of novel therapeutic agents and functional materials.

In recent years, there has been growing interest in exploring the biological activities of pyrrole derivatives. Studies have demonstrated that modifications of the pyrrole core can lead to compounds with antimicrobial, anti-inflammatory, and anticancer properties. For instance, derivatives of 5-(methoxycarbonyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid have been investigated for their potential to interact with biological targets such as enzymes and receptors. The dimethyl substitution at the 2- and 4-positions introduces steric hindrance that can fine-tune binding affinity, making it possible to develop highly selective inhibitors.

One of the most compelling aspects of 5-(methoxycarbonyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid is its utility in medicinal chemistry as a scaffold for drug design. The compound’s ability to undergo diverse chemical transformations allows researchers to explore multiple structural modifications rapidly. This flexibility has been exploited in the development of small-molecule probes for studying protein-protein interactions and in the synthesis of libraries for high-throughput screening. Additionally, its incorporation into macrocyclic structures has shown promise in creating metal chelators with applications in diagnostics and therapy.

The compound’s relevance extends beyond pharmaceuticals into materials science. Pyrrole-based polymers are known for their electronic properties, making them candidates for organic semiconductors and sensors. The ester and carboxylic acid functionalities can be used to cross-link polymers or to attach functional groups that enhance material performance. Recent advances in polymer chemistry have leveraged derivatives of 5-(methoxycarbonyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid to create novel coatings with improved durability and biocompatibility.

From a synthetic chemistry perspective, 5-(methoxycarbonyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid serves as a versatile precursor for constructing more complex heterocycles. Its reactivity allows for the introduction of additional rings or side chains through cyclization reactions or palladium-catalyzed cross-coupling techniques. Such methodologies have enabled the synthesis of intricate molecules that mimic natural products or exhibit novel biological activities. The compound’s role as a key intermediate has been highlighted in several recent publications, where it was used to develop new synthetic routes with improved efficiency and sustainability.

The growing body of research on 5-(methoxycarbonyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid underscores its importance in both academic and industrial settings. Collaborative efforts between chemists and biologists are yielding insights into how structural modifications can influence biological outcomes. For example, computational studies have predicted new derivatives with enhanced binding affinities for target proteins, guiding experimental efforts toward more effective drug candidates. Similarly, materials scientists are exploring how variations in the compound’s structure can optimize its properties for advanced technological applications.

As research continues to uncover new possibilities for 5-(methoxycarbonyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid, its significance is likely to grow further. The compound’s unique combination of functional groups and synthetic accessibility makes it an indispensable tool for innovation across multiple disciplines. Whether used as a building block for drugs or as a precursor for advanced materials, this compound exemplifies how fundamental chemical principles can drive progress in modern science.